
Solubility of 2-butynyl p-toluenesulfonate in
common organic solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Butynyl p-toluenesulfonate

Cat. No.: B1588392 Get Quote

Solubility of 2-Butynyl p-Toluenesulfonate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-butynyl
p-toluenesulfonate in common organic solvents. Due to a lack of extensive, publicly available

quantitative solubility data for this specific compound, this document combines reported

qualitative observations with established chemical principles to offer a predictive guide for

laboratory applications. The information herein is intended to support researchers in the

effective handling and application of 2-butynyl p-toluenesulfonate in various experimental

settings.

Physicochemical Properties
2-Butynyl p-toluenesulfonate is a sulfonate ester with the molecular formula C₁₁H₁₂O₃S.[1][2]

[3] It exists as a solid at room temperature, with a melting point in the range of 47-51°C. The

structure, combining a polar toluenesulfonate group and a less polar butynyl group, results in a

molecule with intermediate polarity. This structural characteristic is key to understanding its

solubility behavior.
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Direct quantitative measurements of 2-butynyl p-toluenesulfonate's solubility in a range of

organic solvents are not widely published. However, qualitative solubility information has been

reported in chemical literature and supplier documentation. This information is summarized in

the table below.

Solvent Chemical Formula Type Reported Solubility

Water H₂O Protic, Polar Insoluble[3]

Methanol CH₃OH Protic, Polar Soluble[3]

Predicted Solubility in Common Organic Solvents
Based on the principle of "like dissolves like," the solubility of 2-butynyl p-toluenesulfonate in

other common organic solvents can be predicted. The molecule's moderate polarity suggests it

will be most soluble in polar aprotic and moderately polar solvents. Its solubility is expected to

be lower in highly nonpolar solvents and, as confirmed, very low in highly polar protic solvents

like water. The following table provides predicted solubility based on these principles.

Solvent Chemical Formula Type Predicted Solubility

Acetone C₃H₆O Polar Aprotic Soluble

Acetonitrile C₂H₃N Polar Aprotic Soluble

Dichloromethane

(DCM)
CH₂Cl₂ Polar Aprotic Soluble

Tetrahydrofuran (THF) C₄H₈O Polar Aprotic Soluble

Ethyl Acetate C₄H₈O₂ Moderately Polar Soluble

Diethyl Ether C₄H₁₀O Nonpolar Sparingly Soluble

Toluene C₇H₈ Nonpolar Sparingly Soluble

Hexane C₆H₁₄ Nonpolar Insoluble

Experimental Protocol for Solubility Determination
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For researchers requiring precise solubility data, the following general protocol for the

gravimetric determination of solubility can be adapted.

Objective: To determine the quantitative solubility of 2-butynyl p-toluenesulfonate in a given

organic solvent at a specific temperature.

Materials:

2-Butynyl p-toluenesulfonate

Selected organic solvent(s)

Analytical balance

Vials with screw caps

Constant temperature bath or incubator

Vortex mixer

Syringe filters (0.22 µm, solvent-compatible)

Syringes

Pre-weighed evaporation dishes

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-butynyl p-toluenesulfonate to a vial containing a known

volume of the selected solvent.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath set to the desired temperature.

Agitate the mixture using a vortex mixer periodically over a 24-hour period to ensure

equilibrium is reached.
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Sample Withdrawal and Filtration:

Allow the vial to stand undisturbed in the constant temperature bath for at least 2 hours to

allow undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Attach a syringe filter to the syringe and dispense the clear, saturated solution into a pre-

weighed evaporation dish.

Solvent Evaporation and Mass Determination:

Place the evaporation dish in a fume hood or under a gentle stream of nitrogen to

evaporate the solvent completely.

Once the solvent has evaporated, place the dish in a desiccator to remove any residual

moisture.

Weigh the evaporation dish containing the dried solute on an analytical balance.

Calculation of Solubility:

Calculate the mass of the dissolved 2-butynyl p-toluenesulfonate by subtracting the

initial mass of the empty evaporation dish from the final mass.

Express the solubility as grams of solute per 100 mL of solvent or in other desired units.
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Experimental Workflow for Solubility Determination

Add excess solute to known volume of solvent

Equilibrate at constant temperature with agitation

Allow undissolved solid to settle

Withdraw supernatant with syringe

Filter through 0.22 µm syringe filter

Dispense into pre-weighed evaporation dish

Evaporate solvent

Weigh dried solute

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for gravimetric solubility determination.
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Synthesis of p-Toluenesulfonate Esters: A General
Workflow
The synthesis of 2-butynyl p-toluenesulfonate, like other tosylates, typically involves the

reaction of the corresponding alcohol with p-toluenesulfonyl chloride in the presence of a base.

This general workflow is a common procedure in organic synthesis.
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General Synthesis of p-Toluenesulfonate Esters

Reactants

Reaction

Work-up

Purification

Alcohol (e.g., 2-Butyn-1-ol)

Reaction in an inert solvent (e.g., Dichloromethane)

p-Toluenesulfonyl Chloride Base (e.g., Pyridine, Triethylamine)

Quench reaction

Extract with organic solvent

Wash organic layer

Dry with anhydrous salt

Filter drying agent

Concentrate under reduced pressure

Purify by chromatography or recrystallization

p-Toluenesulfonate Ester
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Caption: General workflow for the synthesis of p-toluenesulfonate esters.
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Logical Relationships in Solubility
The solubility of a solute in a solvent is governed by the intermolecular forces between the

solute and solvent molecules. For 2-butynyl p-toluenesulfonate, its polarity dictates its

solubility profile.

Solubility Principles for 2-Butynyl p-Toluenesulfonate

Solvent Polarity

2-Butynyl p-Toluenesulfonate
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Caption: Relationship between solvent polarity and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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